Cas no 80724-18-1 (5-Amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-4a,9a-dihydroxanthene]-1-one)

• Product name: 5-Amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-4a,9a-dihydroxanthene]-1-one
• CAS No: 80724-18-1
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 2170757
• PubChem ID: 92131458

5-Amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-4a,9a-dihydroxanthene]-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Aminotetramethylrhodamine
• 6-Amino TAMRA
• 5-Amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-4a,9a-dihydroxanthene]-1-one
• 80724-18-1
• G78144
• 4-Amino-2-(3,6-bis(dimethylamino)xanthylium-9-yl)benzoate
• J-100026

• Inchi： 1S/C24H25N3O3/c1-26(2)15-6-9-18-21(12-15)29-22-13-16(27(3)4)7-10-19(22)24(18)20-11-14(25)5-8-17(20)23(28)30-24/h5-13,18,21H,25H2,1-4H3
• InChI Key： BQANWLZELBBVKR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC21)N(C)C)N(C)C)N)=O

Computed Properties

• Exact Mass: 401.17394160g/mol
• Monoisotopic Mass: 401.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 5-Amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-4a,9a-dihydroxanthene]-1-one

Comprehensive Analysis of 5-Amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-4a,9a-dihydroxanthene]-1-one (CAS No. 80724-18-1): Properties, Applications, and Innovations

The compound 5-Amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-4a,9a-dihydroxanthene]-1-one (CAS No. 80724-18-1) is a highly specialized organic molecule with a unique spirocyclic structure. This structure combines a benzofuran moiety with a xanthene derivative, resulting in a compound that exhibits remarkable photophysical properties. Researchers and industries are increasingly interested in this compound due to its potential applications in fluorescence imaging, molecular probes, and advanced material science. Its amino and dimethylamino functional groups further enhance its versatility, making it a subject of ongoing scientific exploration.

One of the most compelling aspects of 5-Amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-4a,9a-dihydroxanthene]-1-one is its role in bioimaging. With the growing demand for non-invasive diagnostic tools, this compound's fluorescent properties make it an excellent candidate for cellular imaging and biomedical research. Recent studies have highlighted its ability to bind selectively to certain biomolecules, enabling precise visualization of cellular processes. This aligns with the current trend in precision medicine and personalized healthcare, where accurate diagnostics are paramount.

In addition to its biomedical applications, CAS No. 80724-18-1 has garnered attention in the field of advanced materials. Its spirocyclic architecture contributes to exceptional stability and tunable optical properties, making it suitable for optoelectronic devices such as OLEDs (Organic Light-Emitting Diodes) and sensors. The compound's ability to emit light at specific wavelengths can be fine-tuned by modifying its substituents, a feature highly valued in nanotechnology and photonics research. This adaptability positions it as a key player in the development of next-generation smart materials.

The synthesis of 5-Amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-4a,9a-dihydroxanthene]-1-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Modern green chemistry approaches are being explored to optimize its production, minimizing environmental impact while maintaining efficiency. This reflects the broader shift toward sustainable chemistry in industrial and academic research, addressing concerns about carbon footprints and resource conservation.

From a commercial perspective, the demand for CAS No. 80724-18-1 is driven by its niche applications in high-tech industries. Companies specializing in biotechnology, pharmaceuticals, and electronics are actively seeking reliable suppliers of this compound. Its patent landscape reveals a growing number of filings related to its use in diagnostic kits and electronic displays, underscoring its economic potential. For researchers and procurement specialists, understanding its supply chain and purity standards is critical to ensuring optimal performance in end-use applications.

Looking ahead, the future of 5-Amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-4a,9a-dihydroxanthene]-1-one appears promising, with ongoing investigations into its structure-activity relationships and novel derivatives. Innovations in computational chemistry are aiding in the design of analogs with enhanced properties, while collaborations between academia and industry are accelerating its commercialization. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies across multiple disciplines.